8-(4-ethylpiperazin-1-yl)-7-[2-hydroxy-3-(2-methylphenoxy)propyl]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 8-(4-ethylpiperazin-1-yl)-7-[2-hydroxy-3-(2-methylphenoxy)propyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C23H32N6O4/c1-5-27-10-12-28(13-11-27)22-24-20-19(21(31)26(4)23(32)25(20)3)29(22)14-17(30)15-33-18-9-7-6-8-16(18)2/h6-9,17,30H,5,10-15H2,1-4H3
• InChI Key: MLDVOMAVYNFFNO-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NC3=C(N2CC(COC4=CC=CC=C4C)O)C(=O)N(C(=O)N3C)C
• Molecular Formula: C23H32N6O4
• Molecular Weight: 456.5 g/mol
• CAS No.: 850744-95-5

Description

This compound is a purine derivative with a complex structure featuring a 1,3-dimethylxanthine core modified by a 4-ethylpiperazine moiety at position 8 and a 2-hydroxy-3-(2-methylphenoxy)propyl chain at position 5. Its synthesis typically involves nucleophilic substitution reactions on purine precursors, as outlined in Scheme 33 of recent purine synthesis research (Scheme 33 details the synthesis of structurally related 1-alkyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6-dione derivatives) . The compound is hypothesized to exhibit cardiovascular or neurological activity due to structural similarities to known purine-based pharmaceuticals (e.g., theophylline derivatives) .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Modified Piperazine Substituents

• 7-[2-Hydroxy-3-(4-methoxyphenoxy)propyl]-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (): Key Difference: The 2-methylphenoxy group in the target compound is replaced with a 4-methoxyphenoxy group. Impact: Methoxy substitution may enhance lipophilicity and alter receptor binding kinetics. This derivative is cataloged under multiple identifiers (e.g., AC1MJXUU, MolPort-000-729-057), suggesting its exploration in high-throughput screening .
• 8-[4-(2-Hydroxyethyl)piperazin-1-yl]-7-[2-hydroxy-3-(2-methylphenoxy)propyl]-1,3-dimethylpurine-2,6-dione (): Key Difference: The 4-ethylpiperazine group is substituted with a 4-(2-hydroxyethyl)piperazine. This compound (MFCD03417457) has been studied for its physicochemical properties .

Analogues with Bioactivity Data

• 7-{2-Hydroxy-3-[4-(2-phenoxyethyl)piperazinyl-1-yl]-propyl}-1,3-dimethylpurine-2,6-dione (Compound 2, ): Activity: Demonstrated strong antiarrhythmic activity (LD50/ED50 = 54.9) and moderate α1/α2-adrenoreceptor affinity (Ki = 0.225–1.400 µM). Comparison: The phenoxyethyl-piperazine substitution in Compound 2 enhances antiarrhythmic efficacy compared to the target compound, which lacks this modification .
• 8-Benzylamino or 8-(Pyridin-2-yl-methylamino) Derivatives (): Activity: These derivatives exhibit hypotensive effects, suggesting that substituents at position 8 significantly influence cardiovascular activity. The target compound’s 4-ethylpiperazine group may prioritize receptor selectivity over vasodilation .
• 7-(2-{4-[1-(3,4-Dichlorophenyl)ethyl]piperazin-1-yl}acetyl)-1,3-dimethylpurine-2,6-dione (Compound 8, ): Activity: A potent PDE3 inhibitor with anti-asthmatic effects, highlighting the role of electron-withdrawing groups (e.g., Cl) in enhancing activity. The target compound’s 2-methylphenoxy group lacks such electronegativity, suggesting divergent therapeutic applications .

Research Findings and Mechanistic Insights

• Antiarrhythmic Activity: Piperazine-substituted purines (e.g., Compound 2) show prophylactic antiarrhythmic effects, likely via α-adrenoreceptor modulation . The target compound’s 2-methylphenoxy group may confer similar receptor interactions but requires validation.
• Electrochemical Behavior : Purine derivatives exhibit pH-dependent oxidation peaks on glassy carbon electrodes, as seen in structurally related xanthines (e.g., theophylline) . This suggests the target compound’s redox properties could influence its metabolic stability.
• SAR Trends: Electron-withdrawing groups (e.g., Cl in Compound 8) enhance PDE3 inhibition, while bulky piperazine substituents (e.g., phenoxyethyl in Compound 2) improve antiarrhythmic profiles .